Cas no 1934771-90-0 (1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole)

• Product Name: 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole
• CAS No: 1934771-90-0
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD29045898
• CID: 5057682
• PubChem ID: 91811812
• Update Time: 2025-05-20

1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole
• 1-benzyl-4-(chloromethyl)-5-methyltriazole
• 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole

• MDL： MFCD29045898
• Inchi： 1S/C11H12ClN3/c1-9-11(7-12)13-14-15(9)8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： CCADPNLBXZLQOB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(CC2C=CC=CC=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole

Recent Advances in the Study of 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole (CAS: 1934771-90-0)

The compound 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole (CAS: 1934771-90-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a triazole core, has been explored for its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel antimicrobial, anticancer, and anti-inflammatory agents, making it a subject of intense research.

One of the most notable advancements in the study of this compound is its application in click chemistry. Researchers have utilized 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole as a building block for the synthesis of complex molecular architectures through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This approach has enabled the efficient construction of triazole-containing compounds with enhanced pharmacological properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of potent kinase inhibitors, showcasing its potential in targeted cancer therapy.

In addition to its synthetic applications, the biological activity of 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole has been investigated in various preclinical models. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics.

Furthermore, the compound's role in modulating inflammatory pathways has been explored. Research published in the European Journal of Medicinal Chemistry revealed that 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole derivatives could effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings underscore the compound's potential as a scaffold for developing anti-inflammatory drugs, particularly for treating chronic inflammatory diseases like rheumatoid arthritis.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole-based compounds. Recent toxicology studies have indicated that certain derivatives may exhibit off-target effects, necessitating further structural modifications. Ongoing research aims to address these limitations by employing computational modeling and structure-activity relationship (SAR) studies to design more selective and efficacious analogs.

In conclusion, 1-Benzyl-4-(chloromethyl)-5-methyl-1H-1,2,3-triazole (CAS: 1934771-90-0) represents a valuable chemical entity with broad applications in medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a focal point for future drug discovery efforts. Continued research into its mechanisms of action and optimization of its derivatives will likely yield novel therapeutic agents with improved efficacy and safety profiles.